Cas no 1781603-74-4 (3-Azetidineethanol, α,α-dimethyl-)

• Product Name: 3-Azetidineethanol, α,α-dimethyl-
• CAS No: 1781603-74-4
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 5806904
• PubChem ID: 84648069
• Update Time: 2025-10-29

3-Azetidineethanol, α,α-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Azetidineethanol, α,α-dimethyl-
• 1-(Azetidin-3-yl)-2-methylpropan-2-ol
• EN300-4702502
• CS-0255901
• 1781603-74-4
• SCHEMBL23187462

• Inchi： 1S/C7H15NO/c1-7(2,9)3-6-4-8-5-6/h6,8-9H,3-5H2,1-2H3
• InChI Key： JKJFADJVKHTNOC-UHFFFAOYSA-N
• SMILES： C(C1CNC1)C(O)(C)C

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 0.955±0.06 g/cm3(Predicted)
• Boiling Point: 196.4±13.0 °C(Predicted)
• pka: 15.18±0.29(Predicted)

Additional information on 3-Azetidineethanol, α,α-dimethyl-

3-Azetidineethanol, α,α-Dimethyl-

3-Azetidineethanol, α,α-Dimethyl-, also known by its CAS number 1781603-74-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of azetidines, which are four-membered ring structures containing one nitrogen atom. The presence of the ethanol group and the dimethyl substitution on the alpha carbon introduces unique chemical properties that make it a valuable molecule for various applications.

The structure of 3-Azetidineethanol, α,α-Dimethyl- consists of a four-membered azetidine ring with an ethanol substituent at the 3-position. The alpha carbons are substituted with two methyl groups, which not only influence the physical properties of the compound but also play a crucial role in its chemical reactivity. This substitution pattern is particularly interesting as it can lead to steric effects that may be exploited in drug design and synthesis.

Recent studies have highlighted the potential of azetidine derivatives in medicinal chemistry. For instance, researchers have explored the use of these compounds as building blocks for creating bioactive molecules with potential therapeutic applications. The unique ring strain in azetidines can be harnessed to design molecules with improved pharmacokinetic profiles or enhanced binding affinities to target proteins.

In terms of synthesis, 3-Azetidineethanol, α,α-Dimethyl- can be prepared through various routes. One common method involves the cyclization of appropriately substituted amino alcohols under acidic or basic conditions. The dimethyl substitution can be introduced during the synthesis process or through post-synthetic modifications. The choice of synthetic pathway often depends on the availability of starting materials and the desired stereochemistry of the final product.

The physical properties of this compound are also worth noting. Its molecular weight is approximately 129 g/mol, and it has a melting point around 55°C. The boiling point is significantly higher due to its ability to form hydrogen bonds through the ethanol group. These properties make it suitable for use in various chemical reactions and formulations where stability and solubility are critical factors.

From an application standpoint, azetidine derivatives, including 3-Azetidineethanol, α,α-Dimethyl-, have been investigated for their potential in drug discovery. For example, they have been used as templates for designing inhibitors of certain enzymes or receptors involved in disease pathways. The dimethyl substitution provides additional flexibility and may enhance the molecule's ability to interact with biological targets.

In addition to its medicinal applications, this compound has also found uses in materials science. Its unique structure can contribute to the development of novel polymers or materials with tailored mechanical and thermal properties. Researchers are actively exploring these possibilities, particularly in the context of sustainable materials development.

The latest research on azetidine derivatives has also shed light on their potential in catalysis. Certain derivatives have been shown to act as effective catalysts in organic reactions, offering advantages such as high efficiency and selectivity. This opens up new avenues for their use in industrial processes and green chemistry initiatives.

In conclusion, 3-Azetidineethanol, α,α-Dimethyl-, with its CAS number 1781603-74-4, is a versatile compound with a wide range of applications across different scientific disciplines. Its unique structure and chemical properties make it a valuable tool for researchers in organic chemistry, pharmacology, and materials science. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.